Cas no 1272946-22-1 (6-chloro-2-methyl-n,n-bis(2-methylpropyl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-methyl-n,n-bis(2-methylpropyl)pyrimidin-4-amine
• CAS No: 1272946-22-1
• MF: C₁₃H₂₂ClN₃
• MW: 255.786881923676
• CID: 5558796
• Update Time: 2025-06-08

6-chloro-2-methyl-n,n-bis(2-methylpropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methyl-n,n-bis(2-methylpropyl)pyrimidin-4-amine

• Inchi： 1S/C13H22ClN3/c1-9(2)7-17(8-10(3)4)13-6-12(14)15-11(5)16-13/h6,9-10H,7-8H2,1-5H3
• InChI Key： LEFQLQDCWBEPOW-UHFFFAOYSA-N
• SMILES： N(C1=NC(C)=NC(Cl)=C1)(CC(C)C)CC(C)C

Additional information on 6-chloro-2-methyl-n,n-bis(2-methylpropyl)pyrimidin-4-amine

Professional Introduction to 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine (CAS No. 1272946-22-1)

6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine, identified by its CAS number 1272946-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that serves as a fundamental scaffold in medicinal chemistry. The presence of a chlorine substituent at the 6-position, combined with N,N-dimethyl groups at the 2-position and isobutyl groups at the 3- and 5-positions, imparts unique electronic and steric properties that make it a versatile intermediate for further chemical modifications.

The structural features of 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine contribute to its reactivity and potential biological activity. The chlorine atom at the 6-position is particularly noteworthy, as it can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property is exploited in synthetic chemistry to generate derivatives with tailored pharmacological profiles. Additionally, the bulky isobutyl groups enhance lipophilicity, which can influence membrane permeability and oral bioavailability, making this compound a promising candidate for drug development.

In recent years, there has been growing interest in pyrimidine derivatives as scaffolds for antiviral, anticancer, and antimicrobial agents. The N,N-bis(2-methylpropyl) substitution pattern at the 2-position not only stabilizes the pyrimidine ring but also introduces steric hindrance that can modulate binding interactions with biological targets. This balance between electronic and steric effects is crucial for optimizing drug-like properties such as solubility, metabolic stability, and target affinity.

One of the most compelling aspects of 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine is its utility in generating lead compounds for therapeutic applications. Researchers have leveraged its structural flexibility to develop novel inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have shown that pyrimidine-based molecules can disrupt metabolic pathways such as glycolysis and glutaminolysis, which are often dysregulated in tumor cells. The chlorine substituent at the 6-position serves as a handle for further derivatization, enabling the synthesis of analogs with enhanced potency and selectivity.

Moreover, advancements in computational chemistry have facilitated the rational design of 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine derivatives using virtual screening techniques. By integrating molecular docking simulations with high-throughput virtual screening (HTVS), researchers can rapidly identify compounds with optimal binding affinities to protein targets. This approach has accelerated the discovery process for new drugs and has been particularly effective in identifying inhibitors of kinases and other enzymes implicated in chronic diseases.

The agrochemical sector has also benefited from the versatility of 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine. Pyrimidine derivatives are known to exhibit herbicidal and fungicidal properties, making them valuable components in crop protection formulations. The structural modifications present in this compound enhance its bioactivity against resistant strains of weeds and pathogens while maintaining environmental safety profiles. Recent studies have highlighted its potential as a precursor for next-generation agrochemicals designed to meet stringent regulatory requirements.

The synthesis of 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include chlorination of a pyrimidine precursor, followed by alkylation with isobutyl halides or Grignard reagents. Advances in catalytic methods have improved efficiency in these transformations, reducing waste generation and energy consumption. These innovations align with green chemistry principles and underscore the importance of sustainable practices in pharmaceutical manufacturing.

From a regulatory perspective, 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine must comply with international guidelines governing chemical substances used in drug development and industrial applications. Documentation of synthesis routes, impurity profiles, and toxicological data is essential for regulatory submissions to agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Collaborative efforts between synthetic chemists, medicinal chemists, and regulatory experts ensure that this compound meets rigorous safety standards before entering clinical trials or commercial markets.

The future prospects for 6-chloro-2-methyl-N,N-bis(2-methylpropyl)pyrimidin-4-amine are promising, driven by ongoing research into novel therapeutic applications and sustainable synthesis methods. Emerging technologies such as flow chemistry and biocatalysis offer opportunities to streamline production processes while minimizing environmental impact. Additionally, interdisciplinary collaborations between academia and industry are fostering innovation in drug discovery pipelines.